Cas no 2411329-17-2 ((2E)-N-1-(5-chlorothiophen-2-yl)propyl-4-(dimethylamino)but-2-enamide)

• Product Name: (2E)-N-1-(5-chlorothiophen-2-yl)propyl-4-(dimethylamino)but-2-enamide
• CAS No: 2411329-17-2
• MF: C₁₃H₁₉ClN₂OS
• MW: 286.820760965347
• CID: 5356272
• PubChem ID: 146101012
• Update Time: 2023-11-27

(2E)-N-1-(5-chlorothiophen-2-yl)propyl-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952172370
• (2E)-N-[1-(5-chlorothiophen-2-yl)propyl]-4-(dimethylamino)but-2-enamide
• (E)-N-[1-(5-Chlorothiophen-2-yl)propyl]-4-(dimethylamino)but-2-enamide
• (2E)-N-1-(5-chlorothiophen-2-yl)propyl-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C13H19ClN2OS/c1-4-10(11-7-8-12(14)18-11)15-13(17)6-5-9-16(2)3/h5-8,10H,4,9H2,1-3H3,(H,15,17)/b6-5+
• InChI Key： SYMYEUBWELREST-AATRIKPKSA-N
• SMILES： ClC1=CC=C(C(CC)NC(/C=C/CN(C)C)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 297
• XLogP3: 2.9
• Topological Polar Surface Area: 60.6